Cas no 104296-88-0 (Benzeneethanamine, b-(ethylthio)-, hydrochloride(1:1))
104296-88-0 structure
Product Name:Benzeneethanamine, b-(ethylthio)-, hydrochloride(1:1)
CAS No:104296-88-0
MF:C10H16ClNS
MW:217.75874042511
CID:231605
PubChem ID:3025581
Update Time:2025-04-19
Benzeneethanamine, b-(ethylthio)-, hydrochloride(1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine, b-(ethylthio)-, hydrochloride(1:1)
- Phenethylamine,b-(ethylthio)-, hydrochloride(6CI)
- 2-ethylsulfanyl-2-phenylethanamine,hydrochloride
- 104296-88-0
- beta-Ethylthio-beta-phenylethylamine hydrochloride
- Phenethylamine, beta-(ethylthio)-, hydrochloride
- DTXSID10908907
- 2-(Ethylsulfanyl)-2-phenylethan-1-amine--hydrogen chloride (1/1)
-
- Inchi: 1S/C10H15NS.ClH/c1-2-12-10(8-11)9-6-4-3-5-7-9;/h3-7,10H,2,8,11H2,1H3;1H
- InChI Key: LUGVKFICWRXHMT-UHFFFAOYSA-N
- SMILES: Cl.S(CC)C(CN)C1C=CC=CC=1
Computed Properties
- Exact Mass: 217.06938
- Monoisotopic Mass: 217.0691984g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 110
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.3Ų
Experimental Properties
- PSA: 26.02
Benzeneethanamine, b-(ethylthio)-, hydrochloride(1:1) Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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